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Compound of Interest

Compound Name: 1,2-Dibenzoylbenzene

Cat. No.: B074432 Get Quote

This guide provides immediate and essential procedural information for the safe handling and

disposal of 1,2-Dibenzoylbenzene, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring laboratory safety and

regulatory compliance.

Hazard Assessment
While some classifications do not consider 1,2-Dibenzoylbenzene hazardous under normal

conditions, other sources indicate it may cause allergic skin reactions and serious eye

irritation[1][2]. It is also identified as being very toxic to aquatic life with long-lasting effects[3].

Therefore, it is crucial to handle this chemical with appropriate caution and to prevent

environmental release.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling 1,2-
Dibenzoylbenzene.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles or

eyeglasses

Must be worn as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166 to protect

against dust and splashes[1].

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene)

Prevents direct skin contact.

Gloves should be inspected

before use and disposed of

properly after handling[1][4].

Body Protection Laboratory coat

A fully buttoned lab coat

protects skin and clothing from

contamination[1][4].

Respiratory Protection NIOSH-approved respirator

Recommended when working

in poorly ventilated areas or

when dust formation is likely to

prevent inhalation[4][5]. Use in

a well-ventilated area or under

a fume hood is the primary

recommendation[1].

Foot Protection Closed-toe, closed-heel shoes
Protects feet from potential

spills[4].

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood[1][4].

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.
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Don the appropriate PPE as specified in the table above.

2. Handling:

Conduct all manipulations, including weighing and transferring, within a certified chemical

fume hood to minimize inhalation exposure[4].

Avoid the formation and inhalation of dust[1][2]. Use a spatula for transferring the solid

material[5].

Keep the container of 1,2-Dibenzoylbenzene tightly closed when not in use[1].

Avoid contact with skin and eyes[1].

After handling, wash hands and any exposed skin thoroughly with soap and water[1].

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing[1][2].

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Seek medical attention[1][2].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist[1][2].

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person and seek immediate medical

assistance[1].

Disposal Plan
Proper disposal of 1,2-Dibenzoylbenzene and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste material by sweeping or shoveling it into a suitable, clearly

labeled, and closed container for disposal. Avoid creating dust[1][2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_bis_3_methoxyphenyl_benzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/3016-97-5.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_1_2_Diacetylbenzene.pdf
https://www.benchchem.com/product/b074432?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/3016-97-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/3016-97-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/3016-97-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074432?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/3016-97-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method: Dispose of waste and residues in accordance with all applicable local,

state, and federal regulations. This should be done through an approved waste disposal

plant[6]. Do not allow the product to enter drains[2].

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 1,2-
Dibenzoylbenzene.

Property Value

Molecular Formula C₂₀H₁₄O₂

Molecular Weight 286.33 g/mol [7]

Appearance Light yellow crystalline powder/solid[1][8]

Melting Point 144 - 147 °C (291.2 - 296.6 °F)[1]

Odor Odorless[1]

Incompatible Materials Strong oxidizing agents[1]
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Safe Handling Workflow for 1,2-Dibenzoylbenzene

1. Preparation
- Verify fume hood function

- Gather materials
- Don appropriate PPE

2. Handling
- Work in fume hood

- Avoid dust formation
- Keep container closed

3. Post-Handling
- Clean workspace

- Decontaminate equipment
- Wash hands thoroughly

Emergency Procedures
- Eye/Skin Contact: Flush with water

- Inhalation: Move to fresh air
- Ingestion: Seek medical aid

4. Waste Disposal
- Collect in labeled container

- Follow institutional EHS protocol
- Prevent environmental release

5. Storage
- Cool, dry, well-ventilated area

- Tightly sealed container

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling 1,2-
Dibenzoylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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